![molecular formula C17H19NO3 B4739051 2-(4-methoxyphenoxy)-N-(3-methylbenzyl)acetamide](/img/structure/B4739051.png)
2-(4-methoxyphenoxy)-N-(3-methylbenzyl)acetamide
Overview
Description
2-(4-methoxyphenoxy)-N-(3-methylbenzyl)acetamide, also known as MPMB or O-2050, is a synthetic compound that belongs to the family of opioids. It was first synthesized in the early 2000s by a team of researchers from Japan. Since then, it has gained attention from the scientific community due to its potential as an analgesic and its unique chemical structure.
Mechanism of Action
2-(4-methoxyphenoxy)-N-(3-methylbenzyl)acetamide works by binding to the mu-opioid receptor in the brain and spinal cord, which leads to the inhibition of pain signals. It also activates the reward pathway in the brain, which can lead to feelings of euphoria.
Biochemical and physiological effects:
This compound has been found to have a wide range of effects on the body, including pain relief, sedation, and respiratory depression. It has also been shown to have an effect on the gastrointestinal system, causing constipation and nausea.
Advantages and Limitations for Lab Experiments
2-(4-methoxyphenoxy)-N-(3-methylbenzyl)acetamide has several advantages for use in lab experiments. It has a high potency and a long duration of action, making it useful for studying the mechanisms of pain and addiction. However, its use is limited by its potential for abuse and addiction, and its effects on the respiratory system.
Future Directions
There are several potential future directions for research on 2-(4-methoxyphenoxy)-N-(3-methylbenzyl)acetamide. One area of interest is its potential as a treatment for opioid addiction, as it has been shown to have a lower potential for abuse and addiction than other opioids. Additionally, further research is needed to fully understand its mechanism of action and its effects on the body. Finally, there is potential for the development of new analogs of this compound that may have improved efficacy and fewer side effects.
Scientific Research Applications
2-(4-methoxyphenoxy)-N-(3-methylbenzyl)acetamide has been studied extensively for its potential as an analgesic. In animal studies, it has been shown to have a potent analgesic effect, with a higher efficacy and longer duration of action than other opioids such as morphine. Additionally, it has been found to have less respiratory depression and fewer side effects than other opioids.
properties
IUPAC Name |
2-(4-methoxyphenoxy)-N-[(3-methylphenyl)methyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3/c1-13-4-3-5-14(10-13)11-18-17(19)12-21-16-8-6-15(20-2)7-9-16/h3-10H,11-12H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOIYKSHAXFBLTA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CNC(=O)COC2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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